Cas no 29868-44-8 (β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI))

• Product Name: β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI)
• CAS No: 29868-44-8
• MF: C₁₇H₂₀O₈
• MW: 352.335906028748
• CID: 277603
• Update Time: 2024-03-01

β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI)
• Glucopyranoside,4,8-dihydroxy-6-methyl-1-naphthyl, b-D- (8CI)
• Rossoliside
• CID 101683333
• β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI)

• Inchi： 1S/C17H20O8/c1-7-4-8-9(19)2-3-11(13(8)10(20)5-7)24-17-16(23)15(22)14(21)12(6-18)25-17/h2-5,12,14-23H,6H2,1H3/t12-,14-,15+,16-,17-/m1/s1
• InChI Key： WTSSDILBTNLFAD-USACIQFYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=C(C2C=C(C)C=C(C1=2)O)O

Computed Properties

• Exact Mass: 352.116
• Monoisotopic Mass: 352.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: -0.0430000000000007

Experimental Properties

• Density: 1.574±0.06 g/cm3(Predicted)
• Boiling Point: 700.5±60.0 °C(Predicted)
• pka: 9.29±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides